Cas no 2097920-41-5 (4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide)

• Product Name: 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide
• CAS No: 2097920-41-5
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5469104
• Update Time: 2025-07-02

4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C17H24N2O3/c1-10-8-11(22-5)6-7-13(10)19-16(21)14-12(17(2,3)4)9-18-15(14)20/h6-8,12,14H,9H2,1-5H3,(H,18,20)(H,19,21)
• InChI Key： CATKESRFYIFXBX-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC(=CC=2C)OC)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 304.17869263 g/mol
• Monoisotopic Mass: 304.17869263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.4
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4

Additional information on 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide

Comprehensive Overview of 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide (CAS No. 2097920-41-5)

The compound 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide (CAS No. 2097920-41-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the pyrrolidine-3-carboxamide core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide has surged, driven by advancements in drug discovery and material science. This compound's methoxy and methylphenyl substituents contribute to its lipophilicity, which is a critical factor in its pharmacokinetic properties. Scientists are exploring its use in designing small-molecule inhibitors and modulators for therapeutic applications, particularly in areas such as inflammation and metabolic disorders.

The synthesis of CAS No. 2097920-41-5 involves multi-step organic reactions, including amidation and cyclization processes. Its 2-oxopyrrolidine moiety is a key structural element found in many FDA-approved drugs, highlighting its relevance in medicinal chemistry. Recent studies have also investigated its potential as a building block for functional materials, such as polymers and coatings, due to its stability and reactivity under various conditions.

From an environmental perspective, the biodegradability and ecotoxicity of 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide are under scrutiny. Regulatory agencies emphasize the importance of assessing its environmental impact, especially in agrochemical formulations. Researchers are developing greener synthesis routes to minimize waste and improve sustainability, aligning with the global push for green chemistry principles.

Market trends indicate a growing interest in CAS No. 2097920-41-5 among manufacturers and suppliers. Its applications span across pharmaceutical intermediates, agrochemicals, and material science, making it a versatile compound. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity, ensuring compliance with industry standards.

In conclusion, 4-tert-butyl-N-(4-methoxy-2-methylphenyl)-2-oxopyrrolidine-3-carboxamide (CAS No. 2097920-41-5) represents a cutting-edge compound with broad potential. Its unique chemical properties and diverse applications position it as a valuable asset in scientific and industrial communities. As research continues to uncover new uses, this compound is poised to play a pivotal role in advancing innovation across multiple sectors.